Nemonoxacin

• CAS No.: 378746-64-6
• Product Name: Nemonoxacin
• Molecular Formula: C20H25N3O4
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 7-[(3S,5S)-3-amino-5-methylpiperidin-1-yl]-1-cyclopropyl-8-methoxy-4-oxoquinoline-3-carboxylic acid
• Standard InChI: InChI=1S/C20H25N3O4/c1-11-7-12(21)9-22(8-11)16-6-5-14-17(19(16)27-2)23(13-3-4-13)10-15(18(14)24)20(25)26/h5-6,10-13H,3-4,7-9,21H2,1-2H3,(H,25,26)/t11-,12-/m0/s1
• Standard InChIKey: AVPQPGFLVZTJOR-RYUDHWBXSA-N
• Isomeric SMILES: C[C@H]1C[C@@H](CN(C1)C2=C(C3=C(C=C2)C(=O)C(=CN3C4CC4)C(=O)O)OC)N
• SMILES: CC1CC(CN(C1)C2=C(C3=C(C=C2)C(=O)C(=CN3C4CC4)C(=O)O)OC)N
• Canonical SMILES: CC1CC(CN(C1)C2=C(C3=C(C=C2)C(=O)C(=CN3C4CC4)C(=O)O)OC)N
• Description: Nemonoxacin is a member of quinolines.
• Synonyms: Nemonoxacin;7-[(3S,5S)-3-amino-5-methylpiperidin-1-yl]-1-cyclopropyl-8-methoxy-4- oxo-1,4-dihydroquinoline-3-carboxylic acid;7-[(3S,5S)-3-Amino-5-methyl-1-piperidinyl]-1-cyclopropyl-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic acid;Nemonoxacin M
• Reference: 1: Qin X, Huang H. Review of nemonoxacin with special focus on clinical; development. Drug Des Devel Ther. 2014 Jul 5;8:765-74. doi: 10.2147/DDDT.S63581. ; eCollection 2014. Review. PubMed PMID: 25045247; PubMed Central PMCID:; PMC4094567.; ; ; 2: Poole RM. Nemonoxacin: first global approval. Drugs. 2014 Aug;74(12):1445-53. ; doi: 10.1007/s40265-014-0270-0. Review. PubMed PMID: 25079302.; ; ; 3: Cao GY, Zhang J, Zhang YY, Guo BN, Yu JC, Wu XJ, Chen YC, Wu JF, Shi YG.; Safety, tolerability, and pharmacokinetics of intravenous nemonoxacin in healthy ; chinese volunteers. Antimicrob Agents Chemother. 2014 Oct;58(10):6116-21. doi:; 10.1128/AAC.02972-14. Epub 2014 Aug 4. PubMed PMID: 25092690; PubMed Central; PMCID: PMC4187916.; ; ; 4: Huang CH, Lai CC, Chen YH, Hsueh PR. The potential role of nemonoxacin for; treatment of common infections. Expert Opin Pharmacother. 2015 Feb;16(2):263-70. ; doi: 10.1517/14656566.2015.978288. Epub 2014 Dec 22. Review. PubMed PMID:; 25529577.; ; ; 5: van Rensburg DJ, Perng RP, Mitha IH, Bester AJ, Kasumba J, Wu RG, Ho ML, Chang; LW, Chung DT, Chang YT, King CH, Hsu MC. Efficacy and safety of nemonoxacin; versus levofloxacin for community-acquired pneumonia. Antimicrob Agents; Chemother. 2010 Oct;54(10):4098-106. doi: 10.1128/AAC.00295-10. Epub 2010 Jul 26.; PubMed PMID: 20660689; PubMed Central PMCID: PMC2944601.; ; ; 6: Lai CC, Lee KY, Lin SW, Chen YH, Kuo HY, Hung CC, Hsueh PR. Nemonoxacin; (TG-873870) for treatment of community-acquired pneumonia. Expert Rev Anti Infect; Ther. 2014 Apr;12(4):401-17. doi: 10.1586/14787210.2014.894881. Epub 2014 Mar 3. ; PubMed PMID: 24579813.; ; ; 7: Liang W, Chen YC, Cao YR, Liu XF, Huang J, Hu JL, Zhao M, Guo QL, Zhang SJ, Wu; XJ, Zhu DM, Zhang YY, Zhang J. Pharmacokinetics and pharmacodynamics of; nemonoxacin against Streptococcus pneumoniae in an in vitro infection model.; Antimicrob Agents Chemother. 2013 Jul;57(7):2942-7. doi: 10.1128/AAC.01098-12.; Epub 2013 Apr 15. PubMed PMID: 23587953; PubMed Central PMCID: PMC3697386.
• PubChem Compound: 11993740
• Last Modified: Nov 11 2021